N-(3-chloro-4-fluorophenyl)-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide

• IUPAC Name: N-(3-methylphenyl)-2-(2-methylquinazolin-4-yl)oxyacetamide
• InChI: InChI=1S/C18H17N3O2/c1-12-6-5-7-14(10-12)21-17(22)11-23-18-15-8-3-4-9-16(15)19-13(2)20-18/h3-10H,11H2,1-2H3,(H,21,22)
• InChI Key: FQHLAGHTMQYYRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC2=NC(=NC3=CC=CC=C32)C
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• CAS No.: 1030125-70-2

Description

N-(3-chloro-4-fluorophenyl)-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.353. The purity is usually 95%.
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Scientific Research Applications

Quantum Mechanical Studies and Light Harvesting Properties

A study by (Mary et al., 2019) focused on the quantum mechanical studies of various sulfonamidobenzoxazole compounds, which can include similar structures to the specified compound. These compounds were analyzed for their light harvesting properties, indicating potential applications in the development of novel inhibitor molecules and in the design of new dye-sensitized solar cells (DSSCs).

Synthesis and Chemical Properties

Research by (Díaz-Gavilán et al., 2006) explored the synthesis of related compounds and their reactions with pyrimidine bases. This study provides insights into the chemical properties and potential applications in chemical synthesis.

Synthesis of N-Heterocycles

The synthesis of various N-heterocycles, including those similar to the specified compound, was the focus of a study by (Matlock et al., 2015). This research highlights methods to achieve high levels of regio- and diastereoselectivity, important for pharmaceutical and chemical applications.

Molecular Structures and Intermolecular Interactions

An investigation into the hydrogen-bonded structures of substituted tetrahydro-1H-1,4-epoxy-1-benzazepines, which are structurally related, was conducted by (Gómez et al., 2009). This study provides valuable information on the molecular interactions and crystal structures of these compounds.

Cytotoxic Activities

The cytotoxic activity of novel sulfonamide derivatives was studied by (Ghorab et al., 2015), indicating potential applications in cancer research and the development of new anticancer agents.

Biological Activities

Research by (Aziz‐ur‐Rehman et al., 2013) on N-(un)substituted aryl sulfonamides similar to the specified compound revealed moderate to good antimicrobial activities, suggesting potential in developing new antimicrobial agents.

Polymorphism Studies

A study by (Terada et al., 2012) on the polymorphism of aromatic sulfonamides, including fluorine groups, provides insights into the effect of fluorine on the crystalline structure of these compounds.